Benzamidine hydrochloride hydrate

• IUPAC Name: benzenecarboximidamide;hydrate;hydrochloride
• InChI: InChI=1S/C7H8N2.ClH.H2O/c8-7(9)6-4-2-1-3-5-6;;/h1-5H,(H3,8,9);1H;1H2
• InChI Key: BQVJCMMLDJPBFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=N)N.O.Cl
• Molecular Formula: C7H11ClN2O
• DSSTOX Substance ID: DTXSID70585091
• Molecular Weight: 174.63 g/mol
• CAS No.: 206752-36-5, 1670-14-0

Description

Benzamidine hydrochloride hydrate is an organic compound commonly used as a reagent in scientific research. It is a derivative of benzamidine, a small molecule that is used to inhibit serine proteases, a type of enzyme found in many organisms. This compound is often used in biochemical and physiological experiments to study the effects of serine protease inhibitors on the body.

Scientific Research Applications

1. Enzyme Inhibition Studies

Benzamidine hydrochloride hydrate has been utilized in studies exploring enzyme inhibition. For instance, it has been used as a competitive inhibitor for proteolytic enzymes like trypsin, plasmin, and thrombin. This is evident from the research showing how derivatives of benzylamine and benzamidine act as inhibitors for these enzymes, helping to understand their inhibitor activity and structure-activity relationships (Markwardt, Landmann, & Walsmann, 1968).

2. Hydration Structure Analysis

In the field of molecular biology, this compound plays a role in hydration structure analysis. A study involving bovine beta-trypsin, inhibited by benzamidine, used cryogenic X-ray diffraction experiments to investigate the hydration structure of the enzyme. This research provided insights into the distribution of hydration water molecules around the enzyme, contributing to our understanding of enzyme structures and interactions with inhibitors (Nakasako, 1999).

3. Antimicrobial and Antibacterial Activities

This compound has been explored for its potential in antimicrobial and antibacterial applications. Research demonstrates its use in the synthesis of derivatives like pyrazolo[3,4-d]pyrimidines, which have shown good antimicrobial activities. These studies are significant for developing new antimicrobial agents (Beyzaei, Malekraisi, Aryan, & Ghasemi, 2020).

4. Synthesis of Heterocyclic Compounds

In the field of chemistry, this compound is used in the synthesis of heterocyclic compounds. One example is the synthesis of pyrimidine derivatives through reactions involving benzamidine hydrochloride. Such studies contribute to the development of novel compounds with potential applications in various industries (Vadagaonkar, Kalmode, Prakash, & Chaskar, 2015).

5. Protease Inhibitor Screening

This compound has been used in screening assays for trypsin inhibitors, particularly in traditional Chinese medicine. It serves as a model inhibitor to evaluate the effectiveness of potential protease inhibitors, which is crucial for the development of therapeutic agents (Cheng & Chen, 2017).

Mechanism of Action

Target of Action

Benzamidine hydrochloride hydrate primarily targets trypsin, trypsin-like enzymes, and serine proteases . These enzymes play a crucial role in various biological processes, including digestion and regulation of cellular functions.

Mode of Action

This compound acts as a reversible inhibitor of its target enzymes

Pharmacokinetics

It is known that the compound is soluble in water , which suggests it could be readily absorbed and distributed in the body. More research is needed to fully understand its pharmacokinetic properties.

Result of Action

The primary result of this compound’s action is the inhibition of protease activity . This can lead to a decrease in protein digestion and modulation of cellular processes regulated by these enzymes. It’s also used as a proteolytic inhibitor in various laboratory procedures .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it might be more effective in aqueous environments . Additionally, its stability and efficacy could potentially be affected by factors such as pH, temperature, and the presence of other substances in the environment.

Safety and Hazards

Benzamidine hydrochloride hydrate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, or clothing.

Biochemical Analysis

Biochemical Properties

Benzamidine hydrochloride hydrate plays a crucial role in biochemical reactions by inhibiting serine proteases. It interacts with enzymes such as trypsin, thrombin, and plasmin, forming reversible complexes that prevent these enzymes from catalyzing the hydrolysis of peptide bonds . The nature of these interactions is primarily competitive inhibition, where this compound competes with the substrate for binding to the active site of the enzyme . This inhibition is essential in experiments where the preservation of protein integrity is critical.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by inhibiting proteolytic enzymes that play a role in cell signaling pathways, gene expression, and cellular metabolism . By preventing the degradation of key proteins, this compound helps maintain the stability of cellular processes and ensures accurate experimental results. Its impact on cell signaling pathways can lead to changes in gene expression and alterations in cellular metabolism, highlighting its importance in biochemical research.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with serine proteases. The compound binds to the active site of these enzymes, forming a reversible complex that inhibits their catalytic activity . This inhibition is achieved through competitive binding, where this compound mimics the substrate and occupies the active site, preventing the enzyme from interacting with its natural substrate . This mechanism of action is crucial for its role as a protease inhibitor in various biochemical assays.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is known to be stable under standard storage conditions, but its solutions should be prepared fresh to avoid degradation . Over time, the effectiveness of this compound in inhibiting proteases may decrease due to potential oxidation or hydrolysis. Long-term studies have shown that the compound can maintain its inhibitory effects on cellular function in both in vitro and in vivo settings, provided that it is stored and handled properly .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits proteases without causing significant adverse effects . At higher doses, this compound may exhibit toxic or adverse effects, such as disruptions in normal cellular processes and potential toxicity to certain tissues . It is important to determine the optimal dosage to achieve the desired inhibitory effects while minimizing any potential negative impacts.

Metabolic Pathways

This compound is involved in metabolic pathways related to protease inhibition. It interacts with enzymes such as trypsin and thrombin, preventing their catalytic activity and thereby influencing metabolic flux and metabolite levels . The compound’s role in these pathways is essential for maintaining the stability of proteins and preventing their degradation during biochemical assays.